Physicochemical Characterization and Analytical Workflows for (S)-1-(1H-Pyrazol-3-yl)ethanamine Hydrochloride
Physicochemical Characterization and Analytical Workflows for (S)-1-(1H-Pyrazol-3-yl)ethanamine Hydrochloride
Executive Summary
(S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride is a highly versatile, stereospecific building block extensively utilized in the rational design of small-molecule therapeutics. Its structural motif—combining a chiral primary aliphatic amine with a pyrazole heterocycle—makes it a privileged scaffold for developing kinase inhibitors and G-protein coupled receptor (GPCR) modulators.
Understanding the physicochemical properties of this compound is critical for downstream drug formulation and assay development. The presence of multiple ionizable centers dictates its solubility, lipophilicity, and interaction with biological targets. This whitepaper provides an in-depth analysis of its physicochemical behavior and outlines field-proven, self-validating analytical protocols for its characterization.
Structural and Molecular Identifiers
The compound is typically handled as a hydrochloride salt rather than a free base. Primary aliphatic amines are notoriously prone to atmospheric carbon dioxide absorption (leading to carbamate formation) and oxidative degradation. Formulating the molecule as an HCl salt protonates the primary amine, neutralizing its nucleophilicity, thereby ensuring long-term solid-state stability and drastically improving aqueous solubility for in vitro screening.
Table 1: Chemical Identifiers and Properties
| Property | Free Base | Hydrochloride Salt |
| Chemical Name | (S)-1-(1H-pyrazol-3-yl)ethanamine | (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl |
| CAS Registry Number | 1268522-33-3[1] | 2134096-91-4[2] |
| Molecular Formula | C₅H₉N₃[3] | C₅H₁₀ClN₃ |
| Molecular Weight | 111.15 g/mol [3] | 147.60 g/mol |
| Physical State | Viscous liquid / Low-melting solid | Crystalline solid |
Acid-Base Chemistry and Ionization Profiling
The physicochemical complexity of (S)-1-(1H-Pyrazol-3-yl)ethanamine arises from its three distinct ionization states across the physiological pH range.
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The Pyrazole Ring: Pyrazole is a unique amphoteric heterocycle. It acts as a weak base, with the protonated conjugate acid exhibiting a pKa of approximately 2.49 to 2.52[4][5]. Conversely, the unsubstituted nitrogen (NH) can act as a weak acid, deprotonating at a highly basic pKa of ~14.21 to form a pyrazolate anion[4].
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The Primary Amine: Structurally analogous to 1-phenylethanamine—which exhibits a well-documented pKa of 9.04[6]—the primary amine on this scaffold is the most basic center. The electron-withdrawing nature of the adjacent pyrazole ring slightly depresses this pKa relative to purely aliphatic amines, placing it in the ~9.0–9.5 range.
At a physiological pH of 7.4, the molecule exists almost exclusively as a monoprotonated cation (the primary amine is protonated, while the pyrazole ring remains neutral). This high degree of ionization results in a low LogD₇.₄, rendering the molecule highly hydrophilic.
pH-dependent protonation states of (S)-1-(1H-Pyrazol-3-yl)ethanamine.
Experimental Workflows & Protocols
As a Senior Application Scientist, ensuring data integrity requires the implementation of self-validating protocols. Below are the standard operating procedures for characterizing this molecule.
Protocol A: Potentiometric pKa Determination
Causality: While UV-metric titration is common, the primary aliphatic amine lacks a strong chromophore that shifts significantly upon protonation. Therefore, potentiometric titration is the gold standard for this specific scaffold.
Step-by-Step Methodology:
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System Calibration (Self-Validation): Calibrate the glass pH electrode using standard buffers at pH 4.01, 7.00, and 10.01 at a constant temperature of 25.0 ± 0.1 °C. A Nernstian slope of >98% must be achieved before proceeding.
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Sample Preparation: Dissolve 2.0 mg of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl in 10 mL of 0.15 M KCl (to maintain a constant ionic strength mimicking physiological conditions).
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Titration: Titrate the solution using standardized 0.1 M NaOH under a nitrogen atmosphere. Causality: The nitrogen blanket is critical; primary amines rapidly absorb atmospheric CO₂ to form carbonic acid and carbamates, which will artificially skew the titration curve.
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Data Analysis: Plot the volume of titrant against pH. Calculate the exact pKa values using the Bjerrum function or non-linear regression software (e.g., SiriusT3).
Protocol B: Chiral Purity Assessment via HPLC
Causality: The pharmacological activity of compounds derived from this building block is often strictly dependent on the (S)-enantiomer. Enantiomeric excess (ee%) must be rigorously quantified.
Step-by-Step Methodology:
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Mobile Phase Preparation: Prepare an isocratic mobile phase of Hexane / Isopropanol / Diethylamine (DEA) at a ratio of 85:15:0.1 (v/v/v). Causality: The addition of 0.1% DEA is non-negotiable. Without it, the basic primary amine will undergo secondary electrostatic interactions with unendcapped silanol groups on the silica-based chiral stationary phase, resulting in severe peak tailing and inaccurate integration.
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Column Selection: Utilize an amylose-based chiral stationary phase (e.g., Chiralpak AD-H or Chiralcel OD-H), 250 x 4.6 mm, 5 µm.
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System Suitability Test (SST): Inject a racemic mixture of 1-(1H-Pyrazol-3-yl)ethanamine. The system is validated only if the resolution factor ( Rs ) between the (R) and (S) enantiomers is ≥1.5 .
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Sample Injection: Inject 10 µL of the sample (prepared at 1 mg/mL in the mobile phase) at a flow rate of 1.0 mL/min.
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Detection: Monitor UV absorbance at 210 nm and 254 nm.
Step-by-step chiral HPLC workflow for enantiomeric purity assessment.
Table 2: Summary of Analytical Chromatographic Conditions
| Parameter | Specification |
| Column | Chiralcel OD-H (250 x 4.6 mm, 5 µm) |
| Mobile Phase | Hexane : Isopropanol : Diethylamine (85:15:0.1) |
| Flow Rate | 1.0 mL/min |
| Column Temperature | 25 °C |
| Detection Wavelength | 210 nm (Primary) / 254 nm (Secondary) |
| Diluent | Mobile Phase |
References
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NextSDS. (S)-1-(1H-pyrazol-3-yl)ethanaMine — Chemical Substance Information. Retrieved from [Link]
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ChemWhat. (S)-1-(1H-pyrazol-3-yl)ethanaMine CAS#: 1268522-33-3. Retrieved from[Link]
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MDPI. An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. Retrieved from [Link]
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National Center for Biotechnology Information (PMC). Current status of pyrazole and its biological activities. Retrieved from[Link]

